Cas no 22514-81-4 (2,6-Benzothiazoledicarboxylicacid)

• Product Name: 2,6-Benzothiazoledicarboxylicacid
• CAS No: 22514-81-4
• MF: C₉H₅NO₄S
• MW: 223.205301046371
• CID: 250881
• PubChem ID: 57375940
• Update Time: 2025-04-19

2,6-Benzothiazoledicarboxylicacid Chemical and Physical Properties

Names and Identifiers

• 2,6-Benzothiazoledicarboxylicacid
• 2,6-Benzothiazoledicarboxylicacid(8CI)
• 1,3-benzothiazole-2,6-dicarboxylic acid
• DTXSID10725075
• 2,6-benzothiazoledicarboxylic acid
• 22514-81-4

• Inchi： 1S/C9H5NO4S/c11-8(12)4-1-2-5-6(3-4)15-7(10-5)9(13)14/h1-3H,(H,11,12)(H,13,14)
• InChI Key： XUCKXMYEMAOJIZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NC2C=CC(C(=O)O)=CC1=2

Computed Properties

• Exact Mass: 222.99395
• Monoisotopic Mass: 222.99392881g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 87.49